1-(3-Pyrazol-1-yl-3,4-dihydro-2H-quinolin-1-yl)prop-2-en-1-one

• IUPAC Name: 1-(3-pyrazol-1-yl-3,4-dihydro-2H-quinolin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C15H15N3O/c1-2-15(19)17-11-13(18-9-5-8-16-18)10-12-6-3-4-7-14(12)17/h2-9,13H,1,10-11H2
• InChI Key: REDQKNNZFMZKOB-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CC(CC2=CC=CC=C21)N3C=CC=N3
• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol

Description

The compound “1-(3-Pyrazol-1-yl-3,4-dihydro-2H-quinolin-1-yl)prop-2-en-1-one” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The pyrazole ring is connected to a dihydroquinoline ring, another type of heterocyclic compound.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and tetrahydropyrimido-diones. The exact synthesis process for this specific compound is not detailed in the available literature.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a pyrazole ring connected to a dihydroquinoline ring through a prop-2-en-1-one linker. The exact structure would need to be determined through techniques such as NMR or X-ray crystallography.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, chemical reactions, and potential biological activities. Given the wide range of activities exhibited by similar compounds, this compound could have potential applications in various fields, including medicinal chemistry and drug discovery.